Cas no 2172151-67-4 (2-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-2-carboxylic acid)

• Product Name: 2-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-2-carboxylic acid
• CAS No: 2172151-67-4
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6597532
• PubChem ID: 165526320
• Update Time: 2025-10-31

2-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-2-carboxylic acid
• 2172151-67-4
• 2-ethyl-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]pyrrolidine-2-carboxylic acid
• EN300-1496239

• Inchi： 1S/C27H32N2O5/c1-2-27(25(31)32)15-9-17-29(27)24(30)14-7-8-16-28-26(33)34-18-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-6,10-13,23H,2,7-9,14-18H2,1H3,(H,28,33)(H,31,32)
• InChI Key： KMUIVBDAKHZIIS-UHFFFAOYSA-N
• SMILES： OC(C1(CC)CCCN1C(CCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-2-carboxylic acid

Comprehensive Overview of 2-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-2-carboxylic acid (CAS No. 2172151-67-4)

2-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-2-carboxylic acid (CAS No. 2172151-67-4) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently search for Fmoc-protected amino acids due to their critical role in producing high-purity peptides for drug discovery and biotechnology applications.

The compound’s molecular architecture combines a pyrrolidine-2-carboxylic acid backbone with an ethyl substituent, enhancing its stability and reactivity in coupling reactions. This characteristic aligns with the growing demand for custom peptide synthesis and bioconjugation techniques, which are trending topics in academic and industrial research. The Fmoc group is particularly favored for its orthogonality in multi-step syntheses, a feature often highlighted in forums discussing peptide modification strategies.

In recent years, the rise of therapeutic peptides and targeted drug delivery systems has spurred interest in compounds like 2-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-2-carboxylic acid. Its compatibility with automated synthesizers and resistance to racemization are frequently cited advantages in peptide chemistry discussions. Additionally, its CAS No. 2172151-67-4 is often queried in databases for pharmaceutical intermediates, reflecting its relevance in preclinical development.

From a synthetic perspective, the compound’s carboxylic acid moiety allows for efficient conjugation with amines, enabling the creation of complex peptidomimetics. This property is critical for researchers exploring peptide-based therapeutics, a field gaining traction due to advancements in precision medicine. The Fmoc-protected derivative also addresses common challenges like side-chain protection, a topic frequently debated in organic chemistry communities.

Quality control and analytical characterization of 2-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-2-carboxylic acid are essential for ensuring batch consistency. Techniques such as HPLC, mass spectrometry, and NMR spectroscopy are commonly employed, aligning with industry standards for high-purity reagents. These methods are often searched alongside the compound’s CAS number by quality assurance professionals.

Environmental and safety considerations are also paramount. While the compound is not classified as hazardous, proper handling protocols for laboratory chemicals are recommended. This aligns with global trends emphasizing green chemistry and sustainable synthesis, topics increasingly prioritized in research funding and publications.

In summary, 2-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-2-carboxylic acid (CAS No. 2172151-67-4) represents a cornerstone in modern peptide science. Its applications span from drug development to material science, driven by its versatility and reliability. As the demand for tailored biomolecules grows, this compound will remain a focal point for innovation in synthetic chemistry and beyond.